REACTION_SMILES
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[C:28]([CH3:29])([CH3:30])([CH3:31])[O:32][C:33](=[O:34])[NH:35][c:36]1[cH:37][cH:38][c:39]([B:42]([OH:43])[OH:44])[cH:40][cH:41]1.[CH2:51]1[O:52][CH2:53][CH2:54][O:55][CH2:56]1.[Cl:1][c:2]1[n:3][c:4](-[n:14]2[c:15]([CH:25]([F:26])[F:27])[n:16][c:17]3[c:18]2[cH:19][cH:20][cH:21][c:22]3[O:23][CH3:24])[n:5][c:6]([N:8]2[CH2:9][CH2:10][O:11][CH2:12][CH2:13]2)[n:7]1.[K+:45].[K+:46].[O-:47][C:48]([O-:49])=[O:50].[OH2:57]>>[c:2]1(-[c:39]2[cH:38][cH:37][c:36]([NH:35][C:33]([O:32][C:28]([CH3:29])([CH3:30])[CH3:31])=[O:34])[cH:41][cH:40]2)[n:3][c:4](-[n:14]2[c:15]([CH:25]([F:26])[F:27])[n:16][c:17]3[c:18]2[cH:19][cH:20][cH:21][c:22]3[O:23][CH3:24])[n:5][c:6]([N:8]2[CH2:9][CH2:10][O:11][CH2:12][CH2:13]2)[n:7]1
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)Nc1ccc(B(O)O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCO1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc2c1nc(C(F)F)n2-c1nc(Cl)nc(N2CCOCC2)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Type
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product
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Smiles
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COc1cccc2c1nc(C(F)F)n2-c1nc(-c2ccc(NC(=O)OC(C)(C)C)cc2)nc(N2CCOCC2)n1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |